3-(2-Fluorophenyl)-5-nitrobenzoic acid
Overview
Description
3-(2-Fluorophenyl)-5-nitrobenzoic acid (FNBA) is an organic compound with a wide range of applications in the fields of chemistry, biochemistry, and biomedical research. FNBA is an important intermediate in the synthesis of various pharmaceuticals and other compounds. It is also used in the synthesis of a variety of organic compounds and as a reagent in organic reactions. FNBA is also used as a probe in biochemical and physiological studies.
Scientific Research Applications
Heterocyclic Compound Synthesis
4-Chloro-2-fluoro-5-nitrobenzoic acid, a compound with structural similarities, has been utilized as a multireactive building block in the synthesis of various heterocyclic compounds. This includes the preparation of substituted nitrogenous heterocycles, which are significant in drug discovery. The process involves immobilization on Rink resin, followed by chlorine substitution, nitro group reduction, and cyclization, yielding benzimidazoles, benzotriazoles, quinoxalinones, benzodiazepinediones, and succinimides (Křupková et al., 2013).
Vibrational Spectroscopic Studies
Vibrational spectroscopic studies and ab initio calculations have been conducted on 5-Nitro-2-(p-fluorophenyl)benzoxazole, another related compound. These studies provide detailed insights into the vibrational frequencies and molecular structures, crucial for understanding the physical and chemical properties of such compounds (Mary et al., 2008).
Spin-Labelling Studies
Ortho-fluoronitroaryl nitroxides have been synthesized and investigated for their utility in spin-labelling studies. These compounds serve as versatile synthons and reagents, offering potential applications in the development of novel spin labels for biochemical research (Hankovszky et al., 1989).
properties
IUPAC Name |
3-(2-fluorophenyl)-5-nitrobenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8FNO4/c14-12-4-2-1-3-11(12)8-5-9(13(16)17)7-10(6-8)15(18)19/h1-7H,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHHNONHHDHGCEH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8FNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90673404 | |
Record name | 2'-Fluoro-5-nitro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90673404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
924646-30-0 | |
Record name | 2'-Fluoro-5-nitro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90673404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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